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The quinoline ring system, a bicyclic aromatic heterocycle, is a cornerstone of medicinal

chemistry and materials science.[1][2] Its rigid structure and the presence of a nitrogen atom
confer unique electronic and steric properties, making it a "privileged scaffold" that appears in a
multitude of natural products and synthetic compounds with a wide spectrum of biological
activities.[1] From the historical significance of quinine in combating malaria to the development
of modern anticancer and antiviral agents, quinoline derivatives have consistently proven to be
a fertile ground for discovery.[3][4]

The functionalization of the quinoline core allows for the fine-tuning of a molecule's
physicochemical properties, such as solubility, lipophilicity, and metabolic stability, as well as its
specific interactions with biological targets.[2] The introduction of substituents like halogens,
alkoxy groups, and alkyl groups can dramatically alter a compound's therapeutic potential.[2][5]
4-Bromo-8-methoxy-2,6-dimethylquinoline (CAS 1378260-30-0) is a specific example of
such a functionalized quinoline, designed to serve as a versatile intermediate in the synthesis
of more complex molecules. The bromine atom at the 4-position provides a reactive handle for
a variety of cross-coupling reactions, enabling the introduction of diverse molecular fragments.
[6][7][8] This guide provides a comprehensive overview of the synthesis, properties, and
potential applications of this important building block.
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Physicochemical Properties

The predicted physicochemical properties of 4-Bromo-8-methoxy-2,6-dimethylquinoline are

summarized in the table below. These properties are crucial for understanding its behavior in

chemical reactions and biological systems.

Property Value Source
Molecular Formula C12H12BrNO PubChem
Molecular Weight 266.13 g/mol PubChem
Off-white to pale yellow solid
Appearance .
(predicted)
Not available (likely in the
Melting Point range of 100-150 °C based on
related compounds)
Boiling Point Not available
Soluble in organic solvents like
N dichloromethane, chloroform,
Solubility . )
and ethyl acetate; insoluble in
water (predicted)
XlogP 3.3 (predicted) PubChem

Proposed Synthesis of 4-Bromo-8-methoxy-2,6-
dimethylquinoline

The synthesis of 4-Bromo-8-methoxy-2,6-dimethylquinoline can be envisioned through a

two-step process: the construction of the quinoline core via a Doebner-von Miller reaction,

followed by bromination.

Diagram of the Proposed Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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